1-ethyl-2-methyl-1H-imidazole-5-sulfonyl chloride

• IUPAC Name: 3-ethyl-2-methylimidazole-4-sulfonyl chloride
• InChI: InChI=1S/C6H9ClN2O2S/c1-3-9-5(2)8-4-6(9)12(7,10)11/h4H,3H2,1-2H3
• InChI Key: RPICWWZHRTYIJD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NC=C1S(=O)(=O)Cl)C
• Molecular Formula: C6H9ClN2O2S
• Molecular Weight: 208.67 g/mol

Description

“1-ethyl-2-methyl-1H-imidazole-5-sulfonyl chloride” is an organic compound. It belongs to the class of organic compounds known as n-substituted imidazoles. These are heterocyclic compounds containing an imidazole ring substituted at position 1.

Synthesis Analysis

The synthesis of substituted imidazoles has seen recent advances. The C-4 position was substituted by an ester moiety and the reaction conditions were also tolerant to arylhalides and heterocycles.

Molecular Structure Analysis

The molecular structure of “1-ethyl-2-methyl-1H-imidazole-5-sulfonyl chloride” is represented by the SMILES string CCN1C=NC=C1S(Cl)(=O)=O. The InChI code for the compound is 1S/C6H9ClN2O2S/c1-3-9-5(2)8-4-6(9)12(7,10)11/h4H,3H2,1-2H3.

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Scientific Research Applications

Green Catalysis and Organic Synthesis

Research has shown that imidazole sulfonate salts, similar to "1-ethyl-2-methyl-1H-imidazole-5-sulfonyl chloride," serve as efficient and eco-friendly catalysts for organic synthesis. For instance, 1-methyl-3-(2-(sulfooxy)ethyl)-1H-imidazol-3-ium chloride has been utilized as a novel acidic ionic liquid catalyst for the one-pot synthesis of dihydropyrimidinones under solvent-free conditions, demonstrating high yields and short reaction times (Sajjadifar, Nezhad, & Darvishi, 2013).

Ionic Liquids for Energy Storage

Novel ionic liquids based on imidazole sulfonate structures, like "1-ethyl-3-methylimidazolium bis (nonafluorobutane-1-sulfonyl imidate)" have been synthesized for use in nonaqueous liquid electrolytes in lithium-ion batteries. These ionic liquids exhibit high electrical conductivity and a wide electrochemical stability window, making them promising candidates for high-performance lithium-ion batteries (Karuppasamy et al., 2020).

Molten Salt Electrolytes

Hydrophobic, highly conductive ambient-temperature molten salts based on imidazolium cations, including those structurally related to "1-ethyl-2-methyl-1H-imidazole-5-sulfonyl chloride," have been developed. These salts, characterized by low melting points and high conductivities, are suitable for various applications, including as electrolytes in energy devices (Bonhôte et al., 1996).

Synthesis of Benzimidazoles

Sulfonic acid-functionalized imidazolium salts have been shown to effectively catalyze the synthesis of benzimidazoles, utilizing a green chemistry approach. This synthesis process benefits from the catalytic properties of imidazole-derived compounds in facilitating the condensation of benzene-1,2-diamine with aromatic aldehydes, highlighting their utility in organic chemistry (Khazaei et al., 2011).